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Compound of Interest

Compound Name: Paeonilactone B

Cat. No.: B15591470

Paeonilactone B: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paeonilactone B is a monoterpene lactone isolated from the roots of Paeonia lactiflora, a plant
with a long history of use in traditional Chinese medicine. This document provides an in-depth
overview of the physical, chemical, and biological properties of Paeonilactone B, with a focus
on its neuroprotective effects. Detailed experimental protocols for its isolation, synthesis, and in
vitro analysis are also presented to support further research and development.

Physical and Chemical Properties

Paeonilactone B is a white powder with a defined molecular structure. Its key physical and
chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C10H1204 [1]

Molecular Weight 196.20 g/mol [1]

CAS Number 98751-78-1 [1]
(3aR,6S,7aR)-6-hydroxy-6-
methyl-3-methylidene-

IUPAC Name [1]
3a,4,7,7a-tetrahydro-1-
benzofuran-2,5-dione

Melting Point 88-89 °C

Boiling Point 417.4 £ 45.0 °C at 760 mmHg

Density 1.3+0.1 g/cm3

Flash Point 171.5+22.2°C
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

Appearance White powder

Spectroscopic Data

Mass Spectrometry: The mass spectrum of Paeonilactone B shows a precursor ion ([M-H]~)
at m/z 195.[1] The top five fragmentation peaks are observed at m/z 177, 149, 137, 87, and 59.

[1]

Infrared (IR) Spectroscopy: While a detailed spectrum with all peaks is not readily available in
the literature, characteristic absorption bands for lactones would be expected. The IR spectrum
of a related compound shows absorptions at 3023, 2884, 2216, 1594, 1538, 1487, 1447, 1411,
1375, 1240, 1220, 1142, 1068, 990, 926, 880, 820, 768, 687, 546, and 508 cm~1,[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed *H and 13C NMR data with
specific chemical shift assignments for Paeonilactone B are not consistently reported across
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publicly available literature. A comprehensive analysis would be required for unambiguous
structural elucidation.

Biological Activities and Mechanism of Action

The primary biological activity of Paeonilactone B reported in the scientific literature is its
neuroprotective effect against oxidative stress.[3]

Neuroprotective Effects

A key study demonstrated that a methanolic extract of Paeonia lactiflora roots, containing
Paeonilactone B, significantly protected primary cultures of rat cortical cells from neurotoxicity
induced by hydrogen peroxide (H20:2).[3] While Paeonilactone B was one of the
monoterpenes isolated, the study highlighted that Paeonilactone-C and benzoylpaeoniflorin
showed significant protection.[3] The underlying mechanism for Paeonilactone B itself is not
fully elucidated in this context but is believed to involve the mitigation of oxidative damage.

Based on the known mechanisms of other neuroprotective phytochemicals against oxidative
stress, a plausible signaling pathway for Paeonilactone B is proposed below. This pathway
involves the activation of the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-Antioxidant
Response Element) signaling cascade.
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Proposed neuroprotective signaling pathway of Paeonilactone B.

Experimental Protocols
Isolation of Paeonilactone B from Paeonia lactiflora

The following protocol is a generalized procedure based on common phytochemical isolation

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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